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Compound of Interest

Compound Name: 4-Methylcyclohexanone

Cat. No.: B047639

This guide provides an in-depth overview of the safety data, handling precautions, and
emergency procedures for 4-Methylcyclohexanone (CAS No. 589-92-4). It is intended for
researchers, scientists, and professionals in drug development and other fields who handle this
chemical. The information is compiled from various safety data sheets (SDS) to ensure a
comprehensive understanding of its properties and associated hazards.

Chemical and Physical Properties

4-Methylcyclohexanone is a colorless to light yellow, clear liquid with an acetone-like aroma.
[1][2] It is primarily used as a solvent and as an intermediate in organic synthesis.[2]
Understanding its physical and chemical properties is crucial for safe handling and storage.
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Property Value Source
Molecular Formula C7H120 [11[3]
Molecular Weight 112.17 g/mol [1]
Appearance .Cok.)rless to light yellow clear (]
liquid
Boiling Point 169-171 °C [1][2][4]
Melting Point -41 °C [1][4]
Flash Point ~48 °C [1][2]
Density 0.914 g/mL [1][2][4]
Vapor Density 3.86
Vapor Pressure 1.5 mmHg [3]

Solubility

Slightly soluble to insoluble in

water; soluble in oils.[3][5]

Refractive Index

1.4445 - 1.4465

[1](6]

Hazard Identification and Classification

4-Methylcyclohexanone is classified as a hazardous substance. It is a flammable liquid and is

harmful if swallowed.[1][3]

GHS Hazard Statements:

Code Statement
H226 Flammable liquid and vapor.[1][3]
H302 Harmful if swallowed.[1][3]

Potential Health Effects:
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e Inhalation: May cause irritation to the respiratory system.[1] Vapors can lead to dizziness or

suffocation.[5]

o Skin Contact: May result in skin irritation, characterized by itching, scaling, redness, or

blistering.[1][5]

o Eye Contact: Can cause redness, pain, or severe eye damage.[1][5]

 Ingestion: Harmful if swallowed.[1] May cause gastrointestinal irritation, leading to nausea,

vomiting, and diarrhea.[5]

Precautionary Statements (GHS):

Code Statement
210 Keep away from heat, sparks, open flames, and
hot surfaces. No smoking.[1]
P233 Keep container tightly closed.[1]
Ground/bond container and receiving
P240 ,
equipment.[1]
o4l Use explosion-proof electrical, ventilating, and
lighting equipment.[1]
P264 Wash skin thoroughly after handling.[1]
Do not eat, drink or smoke when using this
P270
product.[1]
280 Wear protective gloves, protective clothing, and
eye/face protection.[1]
IF SWALLOWED: Call a POISON CENTER or
P301+P312 _
doctor if you feel unwell.[1]
P403+P235 Store in a well-ventilated place. Keep cool.[1]
Dispose of contents/container to an approved
P501

waste disposal plant.[1]
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Toxicological Information

Acute toxicity data highlights the risk associated with ingestion. Detailed experimental protocols
for these studies are not provided in the source documents, but the lethal dose (LD50) values
are established.

Test Species Route Dose
LD50 Rat Oral 800 mg/kg[1][7]
LD50 Mouse Oral 1600 mg/kg[1][7]

Experimental and Handling Protocols

Safe handling of 4-Methylcyclohexanone requires strict adherence to established protocols,
combining engineering controls, personal protective equipment, and safe work practices.

Engineering Controls:

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[1]
o Use explosion-proof electrical and ventilation systems.[3][9]
» Facilities must be equipped with an eyewash fountain and a safety shower.[1]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN166
(EU) or OSHA 29 CFR 1910.133 (US) standards.

o Skin Protection: Wear appropriate protective gloves (e.g., solvent-resistant) and clothing to
prevent skin exposure.

» Respiratory Protection: If exposure limits are exceeded or ventilation is inadequate, use a
NIOSH/MSHA or EN 149 approved respirator.
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The following diagram illustrates a standard workflow for safely handling 4-
Methylcyclohexanone in a laboratory setting.

Receive & Inspect
Verify container integrity.

:

Store Securely
Cool, dry, well-ventilated area.
Away from ignition sources.

:

Prepare Workspace
Ensure ventilation (fume hood).
Don appropriate PPE.

Handle Chemical
Use spark-proof tools.
Ground/bond containers.

Post-Handling
Decontaminate surfaces.
Wash hands thoroughly.

Waste Disposal
Collect in a sealed, labeled container.
Dispose via approved facility.

Click to download full resolution via product page

Diagram 1: General workflow for handling 4-Methylcyclohexanone.

Storage and Incompatibilities:

« Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][9]
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o Keep away from all sources of ignition, including heat, sparks, and open flames.[1][9]
e The storage area should be designated as a "flammables area."[5][10]

¢ Incompatible Materials: Avoid contact with strong oxidizing agents, strong reducing agents,
and strong bases.[5][10]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

First Aid Measures:

Inhalation
> Move to fresh air. Give oxygen
Breathed in if breathing is difficult.

Skin Contact
Remove contaminated clothing.
Flush skin with water for 15 min.

On SKin

SEEIINNELIEE
Medical Attention

Exposure Event

In Eyes Eye Contact
' @ Flush eyes with water for 15 min.
Lift eyelids.

Swallowed

Ingestion
| Do NOT induce vomiting.
Rinse mouth with water.

Click to download full resolution via product page

Diagram 2: First aid protocols for 4-Methylcyclohexanone exposure.
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 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.[1]

» Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with
running water for at least 15 minutes. Seek medical aid.[1]

» Eye Contact: Immediately flush eyes with plenty of running water for at least 15 minutes,
making sure to lift the upper and lower eyelids. Get medical attention immediately.[1]

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[1]

Accidental Release Measures: In case of a spill, a systematic response is required to ensure
safety and minimize environmental contamination.
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Spill Detected

Evacuate & Isolate Area
Remove all ignition sources.

Ensure Ventilation

l

Wear Full PPE
Respirator, gloves, goggles,
protective clothing.

Contain & Absorb Spill
Use inert material (e.g., dry sand,
earth, vermiculite).

Collect Waste
Use spark-proof tools.
Place in a sealed container.

Decontaminate Area
Wash spill site after material pickup
is complete.

Dispose of Waste
Follow local, state, and federal
regulations.

Click to download full resolution via product page

Diagram 3: Workflow for responding to a 4-Methylcyclohexanone spill.
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o Personal Precautions: Evacuate unprotected personnel. Remove all sources of ignition.
Ensure adequate ventilation.[1][9]

e Environmental Precautions: Prevent the product from entering drains, waterways, or soil.[1]

o Containment and Cleanup: Absorb the spill with an inert, non-combustible material such as
dry sand, earth, or vermiculite.[5][9] Use spark-proof tools to collect the material and place it
into a suitable, sealed container for disposal.[5][9]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide (COz), or
alcohol-resistant foam.[1][5] Do not use a straight stream of water.[5]

e Specific Hazards: The liquid and its vapor are flammable.[9] Vapors are heavier than air and
may travel to an ignition source and flash back.[5] Containers may explode when heated.[5]
Combustion produces toxic gases, including carbon oxides.[5]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[1][5]

Disposal Considerations

All waste materials must be disposed of in accordance with local, state, and federal
regulations.[1] The chemical and its container should be taken to an approved waste disposal
plant. Do not empty into drains.[10] Empty containers may retain product residue and explosive
vapors and should be handled with care.[5][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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